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Compound of Interest

Compound Name: MEDICA16

Cat. No.: B1663736

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of MEDICA16's specificity for ATP Citrate Lyase
(ACLY) and Acetyl-CoA Carboxylase (ACC), benchmarked against other known inhibitors. The
information is supported by available experimental data and detailed methodologies for key
assays, aiming to facilitate informed decisions in research and drug development.

Executive Summary

MEDICA16 is a known inhibitor of ATP Citrate Lyase (ACLY), a key enzyme in the de novo
lipogenesis pathway. However, evidence suggests that it also exerts an inhibitory effect on
Acetyl-CoA Carboxylase (ACC), the rate-limiting enzyme in fatty acid synthesis. This dual
activity profile necessitates a thorough assessment of its specificity. This guide reveals that
while MEDICA16 does inhibit ACLY, its potency appears to be significantly lower than next-
generation inhibitors. Furthermore, its off-target inhibition of ACC, while present, lacks the high
potency demonstrated by dedicated ACC inhibitors.

Comparative Inhibitory Activity

The following table summarizes the available quantitative data on the inhibitory potency of
MEDICA16 and other relevant compounds against ACLY and ACC.
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Inhibition

Organism/Ass

Compound Target(s) . Value .
Metric ay Condition
Rat Liver
MEDICA16 ACLY Ki 16 uM (competitive with
citrate)[1][2]
Competitive with
ACC - Not specified acetyl-CoA and
ATP[1]
] ) Recombinant
Bempedoic acid
ACLY IC50 10.56 pM Human ACLY[3]
(ETC-1002-CoA)
[4]
Human ACC1[5]
ND-630 ACC1 IC50 2.1 nM
[BI71I81[9][1.0]
Human ACC2[5]
ACC2 IC50 6.1 nM
[BI7181[9]1.0]
Human ACC1][6]
PF-05175157 ACC1 IC50 27 nM
[BI[11][12][13]
Human ACC2[6]
ACC2 IC50 33nM

[BIIL1]12][13]

Note: IC50 and Ki values are measures of inhibitor potency; a lower value indicates higher

potency.

Signaling Pathways and Experimental Workflows

To visually represent the biochemical context and experimental approaches, the following

diagrams are provided.
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(" ACLY Activity Assay Workflow

Prepare Reaction Mixture
(Citrate, ATP, CoA, NADH, MDH)

(Add ACLY Enzyme)

(Add Inhibitor (e.g., MEDICAlG))

anubate at 37°C)

Measure NADH Oxidation
(Decrease in Absorbance at 340 nm)

'

Calculate % Inhibition and IC50/Ki
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(" ACC Activity Assay Workflow

[ Prepare Reaction Mixture
(

Acetyl-CoA, ATP, [14C]Bicarbonate)

:

[Add ACC Enzyme]
;

[Add Inhibitor (e.g., MEDICAlGD

;

Gncubate at 37°C]
'

[Stop Reaction]

(e.g., with acid)

'

Measure [14C]Malonyl-CoA Formatio
(Scintillation Counting)

)

'

[Calculate % Inhibition and ICSO]

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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